Cas no 1006349-08-1 (4-Chloro-1-methyl-1H-pyrazol-3-amine)

4-Chloro-1-methyl-1H-pyrazol-3-amine structure
1006349-08-1 structure
Product Name:4-Chloro-1-methyl-1H-pyrazol-3-amine
CAS No:1006349-08-1
MF:C4H6ClN3
MW:131.563539028168
MDL:MFCD04970039
CID:1090610
PubChem ID:19616928
Update Time:2025-04-20

4-Chloro-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-methyl-1H-pyrazol-3-amine
    • 4-chloro-1-methylpyrazol-3-amine
    • DB-084066
    • EN300-229773
    • 4-Chloro-1-methyl-1H-pyrazol-3-ylamine
    • DTXSID80599104
    • 1006349-08-1
    • BBL040757
    • MFCD04970039
    • AKOS000310700
    • SCHEMBL16178297
    • Z1188260175
    • FS-6518
    • 1H-Pyrazol-3-amine, 4-chloro-1-methyl-
    • STK351019
    • 4-Chloro-1-methyl-1H-pyrazol-3-ylamine hydrochloride
    • AT14074
    • CS-0215246
    • MDL: MFCD04970039
    • Inchi: 1S/C4H6ClN3/c1-8-2-3(5)4(6)7-8/h2H,1H3,(H2,6,7)
    • InChI Key: LHQLULJEAHPAHY-UHFFFAOYSA-N
    • SMILES: ClC1C(N)=NN(C)C=1

Computed Properties

  • Exact Mass: 131.025
  • Monoisotopic Mass: 131.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 87.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 44.57000
  • LogP: 0.58580

4-Chloro-1-methyl-1H-pyrazol-3-amine Security Information

4-Chloro-1-methyl-1H-pyrazol-3-amine Pricemore >>

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